Cas no 2172253-47-1 (1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172253-47-1
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• CID: 5567668
• PubChem ID: 165592750
• Update Time: 2025-06-30

1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172253-47-1
• 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1627537

• Inchi： 1S/C12H12FN3O2/c1-7(2)11-5-9(12(17)18)15-16(11)10-3-4-14-6-8(10)13/h3-7H,1-2H3,(H,17,18)
• InChI Key： HNLCBPZHPKPHCW-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1N1C(=CC(C(=O)O)=N1)C(C)C

Computed Properties

• Exact Mass: 249.09135480g/mol
• Monoisotopic Mass: 249.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172253-47-1)

1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2172253-47-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both fluoro and alkyl substituents in its molecular framework imparts unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural motif of 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid incorporates a fluoropyridine ring, which is a common pharmacophore in modern drug discovery. The fluorine atom, being electronegative, can modulate the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the propan-2-yl group introduces a branched alkyl moiety, which can affect both the solubility and metabolic stability of the compound. These structural features make it an intriguing subject for studying structure-activity relationships (SAR) in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, compounds containing the pyrazole scaffold have shown potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The specific substitution pattern in 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid may confer unique pharmacological properties that could make it valuable in addressing unmet medical needs.

The synthesis of 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoropyridine moiety often necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have explored various approaches, including cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework. The propan-2-yl group can be incorporated through alkylation reactions, which must be carefully optimized to avoid unwanted side products.

One of the key challenges in working with such complex molecules is achieving regioselectivity during synthesis. The presence of multiple reactive sites in 1-(3-fluoropyridin-4-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid necessitates careful planning to direct reactions toward the desired product. Advances in computational chemistry have enabled researchers to predict reaction outcomes with greater accuracy, facilitating the design of efficient synthetic routes. Additionally, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry play a crucial role in confirming the structural integrity of the synthesized compound.

From a pharmacological perspective, 1-(3-fluoropyridin-4-ylyl)-5-(propan-yld))-1H-pyrazole-y-carboxylic acid holds promise as a lead compound for drug development. Its unique structural features suggest potential interactions with enzymes and receptors involved in disease pathways. Preclinical studies are essential to evaluate its biological activity, toxicity profile, and pharmacokinetic properties. These studies can provide valuable insights into how modifications to its molecular structure might enhance its therapeutic potential.

The field of medicinal chemistry benefits from interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. By combining expertise across these disciplines, researchers can accelerate the discovery and development of novel therapeutic agents. The case of 1-(3-fluoropyridin-ylyl))-5(propan-yld))-IH-pyrzole-y-carboxylic acid exemplifies how innovative chemical synthesis can lead to new opportunities for treating human diseases.

In conclusion, 1(31fluoropvirdin - 4 ylyl) - 5( propnyI ) - IH - pyrzol - 3 ycarboxvlc acld ( CAS NO . 217225347 - I ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique substitution pattern , combining fluro & alkyI groups , makes it an attractive target for further study . With continued advancements i n synthetic methods & computational modeling , this compound cou d play an important role i n developing next-generation therapeutics .